Cas no 2228722-95-8 (1-(1,3-benzothiazol-2-yl)cyclopropan-1-ol)

• Product Name: 1-(1,3-benzothiazol-2-yl)cyclopropan-1-ol
• CAS No: 2228722-95-8
• MF: C₁₀H₉NOS
• MW: 191.249561071396
• CID: 5846667
• PubChem ID: 165700337
• Update Time: 2025-06-08

1-(1,3-benzothiazol-2-yl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-benzothiazol-2-yl)cyclopropan-1-ol
• 2228722-95-8
• EN300-1770362

• Inchi： 1S/C10H9NOS/c12-10(5-6-10)9-11-7-3-1-2-4-8(7)13-9/h1-4,12H,5-6H2
• InChI Key： QYDASNVDGIRHAG-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1(CC1)O

Computed Properties

• Exact Mass: 191.04048508g/mol
• Monoisotopic Mass: 191.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.4Ų

Additional information on 1-(1,3-benzothiazol-2-yl)cyclopropan-1-ol

Comprehensive Overview of 1-(1,3-Benzothiazol-2-yl)cyclopropan-1-ol (CAS No. 2228722-95-8)

1-(1,3-Benzothiazol-2-yl)cyclopropan-1-ol (CAS No. 2228722-95-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. The compound features a benzothiazole moiety fused with a cyclopropanol group, making it a versatile intermediate for synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly in the development of novel small-molecule inhibitors and biologically active compounds.

The growing interest in 1-(1,3-benzothiazol-2-yl)cyclopropan-1-ol is reflected in the surge of online searches related to its synthesis methods, physicochemical properties, and applications in medicinal chemistry. With the rise of AI-driven drug discovery and computational chemistry, this compound has become a subject of study for its potential role in targeting specific enzymes or receptors. Its molecular structure offers opportunities for structure-activity relationship (SAR) studies, a hot topic in modern pharmaceutical research.

One of the key advantages of 1-(1,3-benzothiazol-2-yl)cyclopropan-1-ol lies in its stereochemistry and functional group compatibility. The cyclopropanol ring introduces rigidity, which can enhance binding affinity in drug-target interactions. Meanwhile, the benzothiazole component is known for its electron-rich properties, making it a valuable scaffold for designing fluorescent probes or photoactive materials. These attributes align with current trends in green chemistry and sustainable synthesis, as researchers seek eco-friendly routes to produce such compounds.

In the context of search engine optimization (SEO), queries like "buy 1-(1,3-benzothiazol-2-yl)cyclopropan-1-ol" or "CAS 2228722-95-8 supplier" highlight the commercial demand for this chemical. Additionally, academic searches often focus on "benzothiazole derivatives biological activity" or "cyclopropanol synthesis mechanisms," underscoring its interdisciplinary relevance. The compound’s potential in cancer research and neurodegenerative disease studies further amplifies its visibility in scientific literature and patent filings.

From a technical standpoint, 1-(1,3-benzothiazol-2-yl)cyclopropan-1-ol exhibits notable solubility in polar organic solvents, which facilitates its use in high-throughput screening assays. Its melting point and stability under ambient conditions are also critical parameters for storage and handling. Recent advancements in catalytic cyclopropanation techniques have improved the efficiency of its synthesis, addressing earlier challenges related to yield optimization and byproduct formation.

Looking ahead, the compound’s adaptability to click chemistry and bioorthogonal reactions positions it as a promising candidate for bioconjugation applications. As the scientific community continues to explore fragment-based drug design, 1-(1,3-benzothiazol-2-yl)cyclopropan-1-ol may play a pivotal role in developing next-generation therapeutics. Its integration into combinatorial libraries and virtual screening platforms further underscores its potential in precision medicine.

In summary, 1-(1,3-benzothiazol-2-yl)cyclopropan-1-ol (CAS No. 2228722-95-8) represents a compelling case study at the intersection of organic synthesis, medicinal chemistry, and materials science. Its multifaceted applications and alignment with cutting-edge research trends ensure its continued relevance in both academic and industrial settings. For researchers seeking to leverage its properties, understanding its synthetic pathways and functional versatility is essential for unlocking its full potential.